MONNA
MONNA
Potent TMEM16A (Anoctamin-1) blocker (IC50 = 80 nM). Exhibits >100-fold selectivity for TMEM16A over bestrophin-1, CLC2 and CFTR. Induces vasorelaxation of rodent resistance arteries in presence or absence of chloride ions.
Brand Name:
Vulcanchem
CAS No.:
1572936-83-4
VCID:
VC0005144
InChI:
InChI=1S/C18H14N2O5/c1-25-17-9-12(8-11-4-2-3-5-14(11)17)19-16-7-6-13(20(23)24)10-15(16)18(21)22/h2-10,19H,1H3,(H,21,22)
SMILES:
COC1=CC(=CC2=CC=CC=C21)NC3=C(C=C(C=C3)[N+](=O)[O-])C(=O)O
Molecular Formula:
C18H14N2O5
Molecular Weight:
338.319
MONNA
CAS No.: 1572936-83-4
Inhibitors
VCID: VC0005144
Molecular Formula: C18H14N2O5
Molecular Weight: 338.319
| CAS No. | 1572936-83-4 |
|---|---|
| Product Name | MONNA |
| Molecular Formula | C18H14N2O5 |
| Molecular Weight | 338.319 |
| IUPAC Name | 2-[(4-methoxynaphthalen-2-yl)amino]-5-nitrobenzoic acid |
| Standard InChI | InChI=1S/C18H14N2O5/c1-25-17-9-12(8-11-4-2-3-5-14(11)17)19-16-7-6-13(20(23)24)10-15(16)18(21)22/h2-10,19H,1H3,(H,21,22) |
| Standard InChIKey | JIVRLHBAUUZTNC-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC2=CC=CC=C21)NC3=C(C=C(C=C3)[N+](=O)[O-])C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Potent TMEM16A (Anoctamin-1) blocker (IC50 = 80 nM). Exhibits >100-fold selectivity for TMEM16A over bestrophin-1, CLC2 and CFTR. Induces vasorelaxation of rodent resistance arteries in presence or absence of chloride ions. |
| Synonyms | 2-[(4-Methoxy-2-naphthalenyl)amino]-5-nitro-benzoic acid |
| PubChem Compound | 72165188 |
| Last Modified | Nov 11 2021 |
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